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Compound of Interest

Compound Name: Pinostrobin

Cat. No.: B1236245

Essential Safety and Handling Guide for Pinostrobin

For researchers, scientists, and drug development professionals, ensuring personal and
environmental safety is paramount when handling chemical compounds like Pinostrobin. This
guide provides crucial, immediate safety and logistical information, including operational and
disposal plans, to foster a secure laboratory environment. Adherence to these protocols is
critical for mitigating potential hazards.

Physical and Chemical Properties of Pinostrobin

A clear understanding of Pinostrobin's properties is foundational to its safe handling.
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Property Value
Molecular Formula C16H1404
Molecular Weight 270.28 g/mol
Appearance White to yellow solid powder
CAS Number 480-37-5
Melting Point 152 °C
Boiling Point 494.9°C at 760mmHg
Practically insoluble in water. Soluble in
Solubility Chloroform, Dichloromethane, Ethyl Acetate,

DMSO, and Acetone.[1][2]

Storage Temperature

2°C - 8°C in a dry, cool, and well-ventilated

place.[3][4] Keep container tightly closed.[3][5]

Hazard Identification and GHS Classification

Pinostrobin is classified with the following hazards according to the Globally Harmonized

System (GHS)[6][7]:

Hazard Class Hazard Statement Signal Word Pictogram
Skin Irritation H315: Causes skin )

L Warning GHSO07
(Category 2) irritation[3][6][7]
Serious Eye Irritation H319: Causes serious )

S Warning GHSO07
(Category 2A) eye irritation[6][7]
Specific target organ
toxicity — single H335: May cause
exposure (Category respiratory irritation[6]  Warning GHSO07
3), Respiratory tract [7]
irritation
Toxicity Data
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While comprehensive human toxicity data is limited, preclinical studies provide some insight:

Metric Value

No deaths or toxicological signs were observed
Acute Oral Toxicity (Rats) following a single oral administration of 500
mg/kg.[8][9]

Non-mutagenic in male Wistar rats at doses of

Mutagenicity (Rats
J Y ) 1-100 mg/kg over 7 days.[9]

Cytotoxicity (CCRF-CEM cells) ICs0 = 10.2 uM[10]

Effectively induces apoptosis at concentrations
Cytotoxicity (HeLa, Ca Ski, SiHa cells) of 0-200 pM over 24-96 hours, with no toxicity to

non-cancerous HEK293 cells.[8]

Personal Protective Equipment (PPE) for Handling
Pinostrobin

The selection and proper use of PPE is the primary defense against chemical exposure.
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Specifications &

Body Area Required PPE
Standards
Goggles should be tightly
Safety Goggles with side- fitting and conform to EN 166
Eyes/Face )
shields (EVU) or NIOSH (US)
standards.[3]
] ] Use chemical-impermeable
Hands Chemical-resistant gloves
gloves.[3]
Wear suitable protective
Body Protective clothing clothing to avoid skin contact.

[3]

Respiratory

Full-face respirator

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
exposure limits are exceeded,
irritation or other symptoms are
experienced, or if handling in a

poorly ventilated area.[3][11]

Safe Handling and Experimental Workflow

A systematic approach to handling Pinostrobin, from preparation to disposal, is essential to

minimize risk.
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Preparation Handling & Experiment Cleanup & Disposal
1. Risk Assessment Tk 2. Gather Materials 4. Weighing 5. Dissolving/Mixing N 7. Decontaminate o
(Review SDS) (Pinostrobin, Solvents, etc.) (In ventiated enclosure) (In fume hood) G (e e & Surfaces) B EFAE & Wi D)

Exposure Risk Assessment

Start: Handling Pinostrobin

Potential for
Dust/Aerosol Generation?

Required PPE

~
Full-face Respirator SEnE e LA
P (Lab Coat, Closed-toe Shoes)
Chemical-resistant Gloves

Safety Goggles
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-
Face Shield
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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